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Compound of Interest

Compound Name: 4-Methylbenzyl alcohol

Cat. No.: B145908

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of p-Tolylmethanol (also known as
4-methylbenzyl alcohol), detailing its use as a fragrance ingredient and as a versatile
intermediate in chemical synthesis. This document includes its physicochemical properties,
detailed experimental protocols for its synthesis, and its application in the production of value-
added chemicals.

Physicochemical and Fragrance Profile

p-Tolylmethanol is a valuable aromatic alcohol utilized in the fragrance industry for its mild and
pleasant scent. Its properties are summarized in the tables below.

Table 1: Physicochemical Properties of p-Tolylmethanol
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Property Value Reference

CAS Number 589-18-4 [1112]

Molecular Formula CsH100 [1]

Molecular Weight 122.16 g/mol [11[2]
Colorless to pale yellow liquid

Appearance or off-white crystalline [21[3114]
powder/needles

Melting Point 59-61 °C

Boiling Point 217 °C

Density ~1.02 g/cm?3 at 25°C [3]

Flash Point ~93 °C (200 °F) [3]
Slightly soluble in water;

Solubility soluble in ethanol, ether, and [2][3]
other organic solvents.

Table 2: Fragrance Profile of p-Tolylmethanol
Aspect Description Reference

Odor Description

Mild, floral, and balsamic.

[3]

Applications in Perfumery

- Key component in perfumes,
colognes, and body sprays. -
Acts as a fixative, enhancing
scent longevity. - Used in
scented candles, air
fresheners, and diffusers for a
woody, slightly sweet
undertone. - Fragrance
enhancer in lotions, creams,

deodorants, and shampoos.

[3]
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Synthesis of p-Tolylmethanol

p-Tolylmethanol can be synthesized through various methods. Two common and reliable
laboratory-scale protocols are provided below: the reduction of p-tolualdehyde and the
Grignard reaction.

Protocol 1: Reduction of p-Tolualdehyde with Sodium
Borohydride

This method offers a straightforward and high-yielding route to p-Tolylmethanol from a readily
available precursor.

Experimental Protocol:

o Reaction Setup: In a round-bottomed flask equipped with a magnetic stirrer, dissolve p-
tolualdehyde (1.0 eq.) in methanol or a mixture of THF and water (e.g., 3:0.3 mL for 1 mmol
of aldehyde).[5]

e Cooling: Cool the solution to 0 °C in an ice bath.

o Addition of Reducing Agent: Slowly add sodium borohydride (NaBHa4, 1.2 eq.) portion-wise to
the stirred solution, maintaining the temperature at 0 °C.[6]

o Reaction: Stir the reaction mixture at room temperature for 4 hours.[6] The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).[5]

o Quenching: After the reaction is complete, cool the flask back to 0 °C and carefully quench
the reaction by the slow addition of 1 M aqueous HCI or saturated aqueous NHa4Cl solution
until the effervescence ceases.[6]

o Extraction: Extract the aqueous layer with dichloromethane (3 x volume of the aqueous
layer).[7]

o Work-up: Combine the organic layers, wash with brine, and dry over anhydrous sodium
sulfate or magnesium sulfate.[6]
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« Purification: Filter the drying agent and concentrate the filtrate under reduced pressure to
obtain the crude p-Tolylmethanol. The product can be further purified by column
chromatography on silica gel or by recrystallization.

Diagram 1: Synthesis of p-Tolylmethanol via Reduction
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Caption: Workflow for the synthesis of p-Tolylmethanol by reduction of p-tolualdehyde.

Protocol 2: Grighard Synthesis from p-Bromotoluene

This protocol involves the formation of a Grignhard reagent from p-bromotoluene, which then
reacts with formaldehyde to yield p-Tolylmethanol. This method is excellent for constructing the
carbon skeleton.

Experimental Protocol:

Part A: Preparation of p-Tolylmagnesium Bromide (Grignard Reagent)
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e Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a
reflux condenser, a dropping funnel, and a nitrogen or argon inlet. Protect the apparatus from
atmospheric moisture using drying tubes packed with anhydrous calcium chloride.[8]

e Initiation: Place magnesium turnings (1.1 eq.) in the flask. In the dropping funnel, prepare a
solution of p-bromotoluene (1.0 eq.) in anhydrous tetrahydrofuran (THF). Add a small portion
of the p-bromotoluene solution to the magnesium turnings. A crystal of iodine can be added
to initiate the reaction.[8]

o Grignard Reagent Formation: Once the exothermic reaction begins (indicated by bubbling
and a grayish appearance), add the remaining p-bromotoluene solution dropwise at a rate
that maintains a gentle reflux.[8]

o Completion: After the addition is complete, reflux the mixture for an additional 30-60 minutes
to ensure the complete consumption of magnesium. The resulting dark grey to brown
solution is the Grignard reagent, p-tolylmagnesium bromide.[8]

Part B: Reaction with Formaldehyde

o Formaldehyde Source: Gaseous formaldehyde can be generated by heating
paraformaldehyde. Alternatively, a solution of formaldehyde in an appropriate solvent can be
used.

o Reaction: Cool the freshly prepared Grignard reagent solution to 0 °C in an ice bath. Slowly
add the formaldehyde source to the stirred Grignard reagent.

e Quenching and Work-up: After the addition is complete, allow the reaction to warm to room
temperature and stir for 1-2 hours. Quench the reaction by the slow addition of a saturated
aqueous solution of ammonium chloride.

o Extraction and Purification: Extract the product with diethyl ether, wash the combined organic
layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced
pressure. Purify the crude p-Tolylmethanol by column chromatography or distillation.

Diagram 2: Grignard Synthesis of p-Tolylmethanol

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


http://www.art-xy.com/2009/11/lab-report-on-grinard-synthesis-of-p.html
http://www.art-xy.com/2009/11/lab-report-on-grinard-synthesis-of-p.html
http://www.art-xy.com/2009/11/lab-report-on-grinard-synthesis-of-p.html
http://www.art-xy.com/2009/11/lab-report-on-grinard-synthesis-of-p.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing
(p-Bromotoluene]

Grignard Formation

Mg, anhydrous THF

(p-TonImagnesium Bromide]

1. Formaldehyde (HCHO)
2. Aqueous Work-up

(p-TonImethanoD

Click to download full resolution via product page

Caption: Workflow for the Grignard synthesis of p-Tolylmethanol.

Application of p-Tolylmethanol in Chemical
Synthesis

p-Tolylmethanol is a valuable building block for the synthesis of various organic molecules,
including pharmaceuticals and agrochemicals.

Synthesis of Tolylfluanid (Fungicide)

p-Tolylmethanol can be oxidized to p-tolualdehyde, which is a precursor to p-toluidine, a key
starting material for the fungicide Tolylfluanid. The synthesis of Tolylfluanid from p-toluidine is a
multi-step process.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: p-Tolylmethanol in
Fragrance and Chemical Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145908#use-of-p-tolylmethanol-as-a-fragrance-
ingredient-in-chemical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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